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Compound of Interest

Compound Name: (S)-Enzaplatovir

Cat. No.: B8199002 Get Quote

An In-depth Technical Guide to (S)-Enzaplatovir

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-Enzaplatovir, a potent antiviral

agent. The document details its chemical properties, mechanism of action, and relevant

experimental protocols for its evaluation.

Core Properties of (S)-Enzaplatovir
(S)-Enzaplatovir, also known as (S)-BTA-C585, is the S-enantiomer of Enzaplatovir. It has

been identified as a promising drug candidate for the treatment of respiratory syncytial virus

(RSV) infections.

Property Value Reference

CAS Number 1323077-88-8 [1][2]

Molecular Formula C₂₀H₁₉N₅O₃ [1]

Molecular Weight 377.40 g/mol [1][3][4]
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(S)-Enzaplatovir demonstrates potent antiviral activity specifically against the respiratory

syncytial virus (RSV). Its primary mechanism of action is the inhibition of viral entry into host

cells.

Parameter Value Target Mechanism Reference

EC₅₀ 56 nM

Respiratory

Syncytial Virus

(RSV)

Fusion Inhibitor [1][2]

Enzaplatovir is an orally bioavailable small molecule that functions as an RSV entry inhibitor.[5]

It targets the RSV fusion (F) protein, a critical component for the fusion of the viral envelope

with the host cell membrane. By binding to the F protein, (S)-Enzaplatovir stabilizes its

prefusion conformation, preventing the conformational changes necessary for membrane

fusion and subsequent viral entry.
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Caption: Mechanism of action of (S)-Enzaplatovir as an RSV fusion inhibitor.

Experimental Protocols
While specific, detailed experimental protocols for (S)-Enzaplatovir are not publicly available,

the following are representative methodologies for evaluating RSV fusion inhibitors.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b8199002?utm_src=pdf-body
https://synapse.patsnap.com/drug/bba274507a9d410289e97b33f591845e
https://www.invivochem.com/S-Enzaplatovir-S-BTA-C585.html
https://file.medchemexpress.com/batch_PDF/HY-109004/Enzaplatovir-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b8199002?utm_src=pdf-body
https://www.benchchem.com/product/b8199002?utm_src=pdf-body-img
https://www.benchchem.com/product/b8199002?utm_src=pdf-body
https://www.benchchem.com/product/b8199002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8199002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antiviral Activity Assay (Cytopathic Effect Inhibition)
This assay determines the concentration of a compound required to protect host cells from

virus-induced cell death (cytopathic effect).

Methodology:

Cell Seeding: Seed HEp-2 cells in 96-well plates.

Infection: Infect the cells with RSV at a specific multiplicity of infection (MOI).

Compound Addition: Add serial dilutions of the test compound (e.g., (S)-Enzaplatovir) to the

infected cells.

Incubation: Incubate the plates for a period sufficient to observe cytopathic effects in control

wells (typically 4-6 days).

Staining: Stain the cells with a dye such as crystal violet, which stains viable cells.

Quantification: Quantify the amount of stain, which is proportional to the number of viable

cells. The EC₅₀ value is calculated as the compound concentration that results in 50%

protection from virus-induced cell death.
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Caption: Workflow for a cytopathic effect (CPE) inhibition assay.
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RSV Fusion Inhibition Assay (Cell-Cell Fusion)
This assay directly measures the ability of a compound to inhibit RSV F protein-mediated

membrane fusion.

Methodology:

Effector Cell Preparation: Transfect one population of cells (e.g., 293T) with plasmids

expressing the RSV F protein and a reporter gene like luciferase under the control of a T7

promoter.

Target Cell Preparation: Transfect a second population of cells with a plasmid expressing T7

RNA polymerase.

Co-culture: Co-culture the effector and target cells in the presence of serial dilutions of the

test compound.

Fusion and Reporter Activation: If cell-cell fusion occurs, the T7 polymerase from the target

cells will enter the effector cells and drive the expression of the luciferase reporter gene.

Lysis and Measurement: Lyse the cells and measure luciferase activity. A decrease in

luciferase signal indicates inhibition of fusion.
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Caption: Workflow for a cell-cell fusion inhibition assay.

Clinical Development
Enzaplatovir has undergone investigation in human clinical trials to evaluate its safety,

pharmacokinetics, and antiviral activity against RSV infection.[1] These trials are crucial for

determining the therapeutic potential of (S)-Enzaplatovir in a clinical setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8199002?utm_src=pdf-body-img
https://synapse.patsnap.com/drug/bba274507a9d410289e97b33f591845e
https://www.benchchem.com/product/b8199002?utm_src=pdf-body
https://www.benchchem.com/product/b8199002?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8199002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Enzaplatovir - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

2. (S)-Enzaplatovir ((S)-BTA-C585) | RSV | 1323077-88-8 | Invivochem [invivochem.com]

3. medchemexpress.com [medchemexpress.com]

4. Inhibition of Respiratory Syncytial Virus Fusion by the Small Molecule VP-14637 via
Specific Interactions with F Protein - PMC [pmc.ncbi.nlm.nih.gov]

5. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [(S)-Enzaplatovir CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8199002#s-enzaplatovir-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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